Cas no 862807-33-8 (N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide)

• Product Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide
• CAS No: 862807-33-8
• MF: C₁₃H₈ClN₃O₃S₂
• MW: 353.803918838501
• CID: 5914489
• PubChem ID: 2159254
• Update Time: 2025-05-23

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide
• F0600-0561
• AKOS024586115
• 862807-33-8
• CCG-317794
• N-(5-chloro-4-methylbenzo[d]thiazol-2-yl)-5-nitrothiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(5-chloro-4-methyl-2-benzothiazolyl)-5-nitro-

• Inchi： 1S/C13H8ClN3O3S2/c1-6-7(14)2-3-8-11(6)15-13(22-8)16-12(18)9-4-5-10(21-9)17(19)20/h2-5H,1H3,(H,15,16,18)
• InChI Key： ICPZUKALZGNWKB-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC3=C(C)C(Cl)=CC=C3S2)=O)SC([N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 352.9695612g/mol
• Monoisotopic Mass: 352.9695612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.648±0.06 g/cm3(Predicted)
• pka: 6.91±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide

Compound CAS No 862807-33-8: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide

The compound N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide, identified by the CAS registry number 862807-33-8, represents a significant advancement in the field of heterocyclic chemistry. This molecule combines the structural features of a benzothiazole moiety with a thiophene derivative, creating a unique platform for various applications in drug discovery and material science. Recent studies have highlighted its potential as a versatile building block in organic synthesis, particularly in the development of bioactive compounds.

The synthesis of this compound involves a multi-step process that includes the preparation of the benzothiazole core and subsequent coupling with the thiophene derivative. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring its suitability for further functionalization. The incorporation of chlorine and nitro groups introduces electronic diversity, enhancing its reactivity and biological activity. These substituents also play a critical role in modulating the molecule's physical properties, such as solubility and stability.

Recent findings from academic and industrial research have demonstrated the compound's potential in several therapeutic areas. For instance, studies published in leading journals such as Journal of Medicinal Chemistry and Organic Letters have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities. The benzothiazole moiety is known for its ability to interact with various biological targets, including enzymes involved in inflammatory pathways. The thiophene ring, on the other hand, contributes to π-electron interactions, further enhancing its bioavailability.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its aromatic structure and heterocyclic components make it an ideal candidate for use in organic electronics. Research into its electronic properties has revealed potential applications in semiconductors and light-emitting diodes (LEDs). The integration of functional groups such as chlorine and nitro groups allows for fine-tuning of electronic characteristics, making it a valuable material for next-generation electronic devices.

The environmental impact of this compound has also been a subject of recent investigation. Studies conducted under green chemistry principles have explored sustainable synthesis methods that minimize waste and energy consumption. These efforts align with global initiatives to develop eco-friendly chemical processes. Furthermore, preliminary toxicity assessments indicate that the compound exhibits low toxicity under standard testing conditions, suggesting its potential for safe use in both therapeutic and industrial applications.

In conclusion, the compound N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-5-nitrothiophene-2-carboxamide (CAS No 862807-33